Cas no 1704074-39-4 ((3-(1,4-Dioxa-8-azaspiro4.5decan-8-ylmethyl)-4-chlorophenyl)boronic acid)

• Product Name: (3-(1,4-Dioxa-8-azaspiro4.5decan-8-ylmethyl)-4-chlorophenyl)boronic acid
• CAS No: 1704074-39-4
• MF: C₁₄H₁₉BClNO₄
• MW: 311.568963289261
• MDL: MFCD28400375
• CID: 4703491
• Update Time: 2025-06-29

(3-(1,4-Dioxa-8-azaspiro4.5decan-8-ylmethyl)-4-chlorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-4-chlorophenyl)boronic acid
• AM88368
• (3-(1,4-Dioxa-8-azaspiro4.5decan-8-ylmethyl)-4-chlorophenyl)boronic acid

• MDL： MFCD28400375
• Inchi： 1S/C14H19BClNO4/c16-13-2-1-12(15(18)19)9-11(13)10-17-5-3-14(4-6-17)20-7-8-21-14/h1-2,9,18-19H,3-8,10H2
• InChI Key： ZZIGZEUJULOYDA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(B(O)O)C=C1CN1CCC2(CC1)OCCO2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 344
• Topological Polar Surface Area: 62.2

Additional information on (3-(1,4-Dioxa-8-azaspiro4.5decan-8-ylmethyl)-4-chlorophenyl)boronic acid

Introduction to (3-(1,4-Dioxa-8-azaspiro4.5decan-8-ylmethyl)-4-chlorophenyl)boronic Acid (CAS No. 1704074-39-4)

(3-(1,4-Dioxa-8-azaspiro4.5decan-8-ylmethyl)-4-chlorophenyl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. With the CAS number 1704074-39-4, this compound represents a unique structural motif that combines a spirocyclic framework with a boronic acid functional group, making it a versatile intermediate in organic synthesis and drug development.

The molecular structure of this compound features a spirocyclic backbone composed of a nitrogen-containing heterocycle linked to a diether moiety, which is further substituted with a 4-chlorophenyl group at the third position. The presence of the boronic acid moiety at the terminal position enhances its reactivity, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the synthesis of complex organic molecules.

In recent years, boronic acids have emerged as pivotal components in pharmaceutical research due to their ability to participate in various bioconjugation reactions. The< strong> spirocyclic structure of this compound not only imparts unique steric and electronic properties but also allows for fine-tuning of its chemical behavior through modifications at different positions. This flexibility has made it an attractive scaffold for designing novel therapeutic agents.

The< strong> 1,4-dioxa-8-azaspiro4.5decan-8-ylmethyl moiety is particularly noteworthy for its potential applications in medicinal chemistry. Spirocyclic compounds are known for their enhanced metabolic stability and improved bioavailability, attributes that are highly desirable in drug candidates. The nitrogen heterocycle within this moiety can also serve as a hydrogen bond acceptor, facilitating interactions with biological targets and enhancing binding affinity.

Recent studies have highlighted the utility of this compound in the development of targeted therapies. For instance, boronic acids have been extensively explored as inhibitors of proteases and kinases, which are often overexpressed in cancer cells. The< strong> 4-chlorophenyl substituent can be further functionalized to introduce additional pharmacophoric elements, enabling the design of molecules with specific biological activities.

The synthesis of< strong>(3-(1,4-Dioxa-8-azaspiro4.5decan-8-ylmethyl)-4-chlorophenyl)boronic acid involves multi-step organic transformations that require precise control over reaction conditions. The spirocyclic core is typically constructed through cyclization reactions, while the boronic acid functionality is introduced via lithiation-boronation or direct functionalization strategies. These synthetic methodologies have been optimized to ensure high yields and purity, which are critical for pharmaceutical applications.

In addition to its pharmaceutical relevance, this compound has shown promise in materials science applications. Boronic acids are known to form coordination complexes with metal ions, which can be exploited in the development of catalysts and functional materials. The spirocyclic structure provides additional stability to these complexes, enhancing their performance in various chemical processes.

The< strong> boronic acid group also enables reversible covalent bonding with diols and other boron-containing compounds through coordination chemistry. This property has been leveraged in the development of smart materials that can undergo stimuli-responsive transformations, such as shape-memory polymers and self-healing materials.

The< strong> 1,4-dioxa-8-azaspiro4.5decan-8-ylmethyl moiety contributes to the overall solubility and bioavailability of derivatives synthesized from this compound. This is particularly important for oral administration routes, where poor solubility can significantly hinder drug efficacy. By incorporating this structural element, researchers can enhance the pharmacokinetic properties of their drug candidates.

In conclusion, (3-(1,4-Dioxa-8-azaspiro4.5decan-8-ylmethyl)-4-chlorophenyl)boronic acid (CAS No.< strong>1704074-39-4) represents a valuable building block for both pharmaceutical and materials science applications. Its unique structural features offer numerous opportunities for innovation in drug design and material development. As research continues to uncover new applications for boronic acids and spirocyclic compounds, this compound is poised to play an increasingly important role in advancing scientific and technological progress.